Diethyl 2-(6-hydroxyhexyl)malonate
Overview
Description
Diethyl 2-(6-hydroxyhexyl)malonate is a useful research compound. Its molecular formula is C13H24O5 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Supramolecular Architecture : Diethyl 2-[(2-hydroxyanilino)methylidene]malonate and its analogs demonstrate interesting hydrogen bonding and supramolecular architecture, influencing molecular packing in crystals. This has implications for materials science and crystal engineering (Ilangovan, Venkatesan, & Ganesh Kumar, 2013).
Lipase-Catalyzed Asymmetric Acetylation : In organic synthesis, diethyl malonates, including derivatives like Diethyl 2-(6-hydroxyhexyl)malonate, are used in lipase-catalyzed asymmetric acetylation, highlighting their potential in producing chiral compounds (Egri, Fogassy, Novák, & Poppe, 1997).
Flavor Compound Synthesis under Microwave Irradiation : This compound has been utilized in the rapid synthesis of flavor compounds like 4-Ethyloctanoic acid using microwave irradiation, showing its application in flavor and fragrance chemistry (Liu, Yin, Chen, & Sun, 2010).
Electrophilic Amination in Organic Synthesis : It's involved in electrophilic amination reactions with Grignard reagents, leading to N-alkylation products. This is significant in organic synthesis, especially in the production of amines (Niwa, Takayama, & Shimizu, 2002).
Intermediate in Anticancer Drug Synthesis : Diethyl 2-(2-chloronicotinoyl)malonate, a similar compound, is noted as an important intermediate in the synthesis of small molecule anticancer drugs, underscoring the role of diethyl malonates in medicinal chemistry (Xiong et al., 2018).
Synthesis of Oligonucleotide Glycoconjugates : Its derivatives are used in the solid-phase synthesis of oligonucleotide glycoconjugates, showing its application in bioconjugate chemistry (Katajisto, Heinonen, & Lönnberg, 2004).
Cyclocondensation Reactions in Organic Synthesis : Malonates like diethyl malonates are utilized in cyclocondensation reactions to produce six-membered heterocycles, indicating their utility in complex organic synthesis (Stadlbauer, Badawey, Hojas, Roschger, & Kappe, 2001).
Properties
IUPAC Name |
diethyl 2-(6-hydroxyhexyl)propanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O5/c1-3-17-12(15)11(13(16)18-4-2)9-7-5-6-8-10-14/h11,14H,3-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDFPCVYDLNPTRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCCCCCO)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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